Cas no 2418593-65-2 (Methyl (2R)-1-(5-fluorosulfonyloxypyridine-3-carbonyl)pyrrolidine-2-carboxylate)

• Product Name: Methyl (2R)-1-(5-fluorosulfonyloxypyridine-3-carbonyl)pyrrolidine-2-carboxylate
• CAS No: 2418593-65-2
• MF: C₁₂H₁₃FN₂O₆S
• MW: 332.304825544357
• CID: 5359658
• Update Time: 2025-05-30

Methyl (2R)-1-(5-fluorosulfonyloxypyridine-3-carbonyl)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z4262407945
• Methyl (2R)-1-(5-fluorosulfonyloxypyridine-3-carbonyl)pyrrolidine-2-carboxylate
• methyl (2R)-1-{5-[(fluorosulfonyl)oxy]pyridine-3-carbonyl}pyrrolidine-2-carboxylate

• Inchi： 1S/C12H13FN2O6S/c1-20-12(17)10-3-2-4-15(10)11(16)8-5-9(7-14-6-8)21-22(13,18)19/h5-7,10H,2-4H2,1H3/t10-/m1/s1
• InChI Key： BTWNMXYDDSLGFQ-SNVBAGLBSA-N
• SMILES： S(=O)(=O)(OC1=CN=CC(=C1)C(N1CCC[C@@H]1C(=O)OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 534
• XLogP3: 0.8
• Topological Polar Surface Area: 111

Additional information on Methyl (2R)-1-(5-fluorosulfonyloxypyridine-3-carbonyl)pyrrolidine-2-carboxylate

Comprehensive Guide to Methyl (2R)-1-(5-fluorosulfonyloxypyridine-3-carbonyl)pyrrolidine-2-carboxylate (CAS No. 2418593-65-2)

Methyl (2R)-1-(5-fluorosulfonyloxypyridine-3-carbonyl)pyrrolidine-2-carboxylate (CAS No. 2418593-65-2) is a specialized chiral compound widely used in pharmaceutical research and organic synthesis. This compound belongs to the class of fluorosulfonyloxy derivatives, which are gaining increasing attention due to their unique reactivity and applications in drug discovery. With the growing demand for enantiomerically pure compounds in the pharmaceutical industry, this R-configuration methyl ester serves as a valuable building block for medicinal chemists.

The molecular structure of Methyl (2R)-1-(5-fluorosulfonyloxypyridine-3-carbonyl)pyrrolidine-2-carboxylate features a pyrrolidine-2-carboxylate core with a 5-fluorosulfonyloxypyridine-3-carbonyl substituent. This combination creates a versatile scaffold that can participate in various chemical transformations. The presence of both fluorosulfonyloxy and carbonyl groups makes it particularly useful for nucleophilic substitution reactions, which are fundamental in constructing complex molecular architectures.

Recent trends in pharmaceutical research have shown increased interest in fluorinated compounds and sulfonate esters, making Methyl (2R)-1-(5-fluorosulfonyloxypyridine-3-carbonyl)pyrrolidine-2-carboxylate particularly relevant. The compound's ability to serve as a precursor for various biologically active molecules has positioned it as a key intermediate in the development of potential therapeutic agents. Researchers are particularly interested in its application for creating chiral inhibitors and enzyme modulators due to its stereochemical purity.

The synthesis of Methyl (2R)-1-(5-fluorosulfonyloxypyridine-3-carbonyl)pyrrolidine-2-carboxylate typically involves multi-step procedures starting from commercially available L-proline derivatives. The process emphasizes maintaining the chiral integrity of the pyrrolidine ring while introducing the fluorosulfonyloxy pyridine moiety. Modern synthetic approaches focus on optimizing yield and purity while minimizing environmental impact, aligning with current green chemistry initiatives in the pharmaceutical industry.

Analytical characterization of Methyl (2R)-1-(5-fluorosulfonyloxypyridine-3-carbonyl)pyrrolidine-2-carboxylate typically employs advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. The chiral purity is particularly critical and is often verified using chiral stationary phase chromatography, a common practice in quality control of enantiomerically pure compounds.

In drug discovery, Methyl (2R)-1-(5-fluorosulfonyloxypyridine-3-carbonyl)pyrrolidine-2-carboxylate has shown promise as a building block for protease inhibitors and receptor modulators. Its structural features allow for diverse modifications, enabling medicinal chemists to explore various structure-activity relationships. The compound's pyridine and pyrrolidine moieties are particularly valuable for interacting with biological targets, while the fluorosulfonyloxy group provides an excellent handle for further derivatization.

From a commercial perspective, the demand for Methyl (2R)-1-(5-fluorosulfonyloxypyridine-3-carbonyl)pyrrolidine-2-carboxylate has been steadily increasing, particularly from contract research organizations and pharmaceutical companies engaged in innovative drug development. Suppliers typically offer this compound in research quantities with guaranteed chemical purity and enantiomeric excess, catering to the needs of academic and industrial researchers alike.

Storage and handling of Methyl (2R)-1-(5-fluorosulfonyloxypyridine-3-carbonyl)pyrrolidine-2-carboxylate require standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper storage conditions (typically at 2-8°C in a dry environment) are recommended to maintain stability. Researchers should consult the material safety data sheet for specific handling instructions, as with any chemical reagent.

The future outlook for Methyl (2R)-1-(5-fluorosulfonyloxypyridine-3-carbonyl)pyrrolidine-2-carboxylate appears promising, with potential applications expanding beyond its current uses. As the pharmaceutical industry continues to explore targeted therapies and precision medicine, chiral building blocks like this compound will likely play increasingly important roles in drug discovery pipelines.

For researchers interested in chiral synthesis or medicinal chemistry, Methyl (2R)-1-(5-fluorosulfonyloxypyridine-3-carbonyl)pyrrolidine-2-carboxylate represents a valuable tool in their chemical repertoire. Its combination of stereochemical purity and functional group diversity makes it particularly useful for constructing complex molecular architectures with biological relevance.